Cas no 17934-12-2 (4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)-
• CAS No: 17934-12-2
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 222785
• PubChem ID: 101289750
• Update Time: 2025-10-18

4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)-
• Eucomol
• 4-Chromanone,3,5,7-trihydroxy-3-(p-methoxybenzyl)- (8CI)
• 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (S)-
• [ "" ]
• 3,5,7-Trihydroxy-3-(4-methoxybenzyl)-4-chromanone
• (S)-2,3-Dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-4H-1-benzopyran-4-one
• 17934-12-2
• CHEMBL4557071
• (3S)-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-2H-chromen-4-one
• HY-N7321
• AKOS040761714
• XE161750
• CS-0113294
• DA-73246

• Inchi： 1S/C17H16O6/c1-22-12-4-2-10(3-5-12)8-17(21)9-23-14-7-11(18)6-13(19)15(14)16(17)20/h2-7,18-19,21H,8-9H2,1H3/t17-/m0/s1
• InChI Key： BLSFQQNRFOVLGQ-KRWDZBQOSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@](C1)(CC1C=CC(=CC=1)OC)O)=O)O)O

Computed Properties

• Exact Mass: 316.095
• Monoisotopic Mass: 316.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: Powder
• Density: 1.448±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 584.5±50.0 °C at 760 mmHg
• Flash Point: 218.8±23.6 °C
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4H-1-Benzopyran-4-one,2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)-

4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (3S)-: A Comprehensive Overview

4H-1-Benzopyran-4-one, also known as cas no 17934-12-2, is a bioactive compound that has garnered significant attention in the fields of pharmacology and natural product chemistry. This compound is a member of the benzopyranone class of molecules, which are known for their diverse biological activities and structural complexity. The specific structure of this compound includes a benzopyranone ring system with hydroxyl groups at positions 5 and 7, as well as a methoxyphenyl substituent at position 3. These structural features contribute to its unique pharmacological properties and make it a valuable subject for further research.

The compound's benzopyranone skeleton is a hallmark of its chemical identity and is responsible for its ability to interact with various biological targets. Recent studies have highlighted its potential as an antioxidant and anti-inflammatory agent, making it a promising candidate for drug development. The presence of multiple hydroxyl groups in the molecule enhances its ability to scavenge free radicals, which is a critical mechanism in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

One of the most intriguing aspects of this compound is its stereochemistry, particularly the (3S) configuration at position 3. This stereochemical feature plays a crucial role in determining the molecule's bioavailability and pharmacokinetics. Research has shown that the (3S) configuration enhances the compound's ability to cross cellular membranes, thereby improving its therapeutic efficacy. This finding underscores the importance of stereochemistry in drug design and highlights the need for further studies to optimize its delivery mechanisms.

The methoxyphenyl substituent at position 3 adds another layer of complexity to this compound's structure and functionality. This group not only contributes to the molecule's stability but also enhances its ability to interact with specific receptors or enzymes. Recent computational studies have revealed that this substituent can modulate the compound's binding affinity to certain targets, such as nuclear receptors involved in inflammation and metabolism.

In terms of applications, this compound has shown potential in both pharmaceutical and nutraceutical industries. Its antioxidant properties make it a viable candidate for inclusion in functional foods or dietary supplements aimed at improving oxidative stress resistance. Additionally, its anti-inflammatory activity suggests its potential use in treating chronic inflammatory conditions such as arthritis or inflammatory bowel disease.

Recent advancements in analytical techniques have enabled researchers to better understand the biosynthesis and metabolic pathways of this compound. Studies using metabolomics approaches have identified key enzymes involved in its production in natural sources, such as certain plant species. This knowledge could pave the way for large-scale production through metabolic engineering or fermentation processes.

In conclusion, cas no 17934-12-2 represents a fascinating example of how natural product chemistry can inspire innovative therapeutic solutions. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in both research and commercial applications. As ongoing studies continue to unravel its full potential, this compound holds promise for contributing significantly to the development of novel treatments for various human ailments.